Cas no 90418-02-3 (2(1H)-Quinoxalinethione, 1-methyl-)

• Product Name: 2(1H)-Quinoxalinethione, 1-methyl-
• CAS No: 90418-02-3
• MF: C₉H₈N₂S
• MW: 176.238220214844
• CID: 818394
• PubChem ID: 351426
• Update Time: 2025-04-19

2(1H)-Quinoxalinethione, 1-methyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinoxalinethione, 1-methyl-
• 1-methylquinoxaline-2-thione
• NSC521689
• NSC-521689
• DTXSID40325901
• 90418-02-3

• Inchi： 1S/C9H8N2S/c1-11-8-5-3-2-4-7(8)10-6-9(11)12/h2-6H,1H3
• InChI Key： VEPLVUFYLZGRBI-UHFFFAOYSA-N
• SMILES： S=C1C=NC2C=CC=CC=2N1C

Computed Properties

• Exact Mass: 176.041
• Monoisotopic Mass: 176.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 47.7Ų

Experimental Properties

• Density: 1.22
• Boiling Point: 303.4°Cat760mmHg
• Flash Point: 137.3°C
• Refractive Index: 1.66
• PSA: 49.91000
• LogP: 2.30280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines